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Compound of Interest

Compound Name: Acid Blue 62

Cat. No.: B1260234

An In-depth Technical Guide to Acid Blue 62
Sodium Salt

This technical guide provides a comprehensive overview of the physical and chemical
properties of Acid Blue 62 sodium salt. It is intended for researchers, scientists, and
professionals in drug development and related fields who require detailed information on this
compound. This document summarizes key quantitative data, outlines experimental protocols
for its analysis, and provides visual representations of its metabolic degradation and analytical
workflows.

Chemical Identity and Structure

Acid Blue 62 sodium salt is an anthraquinone-based dye. Its chemical identity is well-
established, and it is known by various synonyms in industrial and scientific contexts.
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Identifier Value

) Sodium 1-amino-4-(cyclohexylamino)-9,10-
Chemical Name _
dioxoanthracene-2-sulfonate

C.l. Acid Blue 62, C.I. 62045, Alizarine Brilliant

Synonyms

Sky Blue R[1][2]
CAS Number 4368-56-3[2]
Molecular Formula C20H19N2NaOsS
Molecular Weight 422.43 g/mol
Chemical Structure Anthraquinone

Physicochemical Properties

The physicochemical properties of Acid Blue 62 sodium salt are crucial for its application and
for understanding its behavior in various matrices.

Property Value Reference
Appearance Blue powder

Melting Point >100 °C

Solubility Soluble in water and ethanol.

Log P (Octanol/Water Partition

Coefficient)

3.66

Density 400-600 kg/m 3

Spectral Properties

The spectral characteristics of Acid Blue 62 sodium salt are fundamental for its qualitative and
quantitative analysis.
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Spectral Data Description

In aqueous solutions, Acid Blue 62 exhibits a
UV-Vis Spect characteristic absorption spectrum. A study on
-Vis Spectroscopy , . .
the removal of Acid Blue 62 showed its UV-Vis

spectrum in an aqueous solution.

1H and 13C NMR spectra are consistent with the

NMR Spectrosco
P by proposed chemical structure.

Experimental Protocols

Detailed methodologies are essential for the accurate analysis and quality control of Acid Blue

62 sodium salt.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a standard method for determining the purity of Acid Blue 62 sodium salt.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
e Column: A reverse-phase C18 column is commonly used.

o Mobile Phase: A gradient of acetonitrile and water containing an acidic modifier like
phosphoric acid or formic acid for Mass Spectrometry compatibility.

» Detection: UV-Vis detector set at the maximum absorbance wavelength of the dye.

o Sample Preparation: A stock solution of Acid Blue 62 sodium salt is prepared in the mobile
phase or a compatible solvent and diluted to an appropriate concentration.

e Analysis: The sample is injected into the HPLC system, and the chromatogram is recorded.
The purity is determined by the relative area of the main peak.

UV-Vis Spectrophotometry for Quantification
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UV-Vis spectrophotometry can be used for the quantitative determination of Acid Blue 62 in

solution.

Instrumentation: A calibrated UV-Vis spectrophotometer.

Procedure:

Prepare a series of standard solutions of Acid Blue 62 sodium salt of known
concentrations in a suitable solvent (e.g., water).

Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax).

Plot a calibration curve of absorbance versus concentration.
Measure the absorbance of the unknown sample solution.

Determine the concentration of the unknown sample from the calibration curve.

Note: The Amax for similar acid blue dyes has been reported around 630-640 nm.

Determination of Solubility

The solubility of Acid Blue 62 sodium salt can be determined using the shake-flask method.

e Procedure:

An excess amount of the solid dye is added to a known volume of the solvent (e.g., water,
ethanol) in a flask.

The flask is sealed and agitated at a constant temperature until equilibrium is reached.
The solution is then filtered to remove the undissolved solid.

The concentration of the dye in the filtrate is determined by a suitable analytical method,
such as UV-Vis spectrophotometry or HPLC.

Mandatory Visualizations
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Metabolic Degradation Pathway

While Acid Blue 62 is a synthetic dye and does not have a defined signaling pathway in the
context of drug development, its metabolic degradation by microorganisms follows a general
pattern for anthraquinone dyes. The following diagram illustrates a simplified, logical pathway
for its biodegradation.

Acid Blue 62 Bacterial Reductases . [N el EE VA Aromatic Intermediates Aerobic Bacteria Aromatic Ring Mineralization
(Anthraquinone Dye) jg@l  of Chromophore (e.g., Phthalic Acid) Opening (CO2, H20)

Click to download full resolution via product page

Caption: Generalized metabolic degradation pathway of an anthraquinone dye like Acid Blue
62.

Experimental Workflow for Analysis

The following diagram outlines a typical experimental workflow for the analysis of Acid Blue 62

sodium salt.
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Caption: A standard experimental workflow for the analysis of Acid Blue 62 sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Biodegradation and metabolic pathway of anthraquinone dyes by Trametes hirsuta D7
immobilized in light expanded clay aggregate and cytotoxicity assessment - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Physical and chemical properties of Acid Blue 62
sodium salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260234#physical-and-chemical-properties-of-acid-
blue-62-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/33131941/
https://pubmed.ncbi.nlm.nih.gov/33131941/
https://pubmed.ncbi.nlm.nih.gov/33131941/
https://www.benchchem.com/product/b1260234#physical-and-chemical-properties-of-acid-blue-62-sodium-salt
https://www.benchchem.com/product/b1260234#physical-and-chemical-properties-of-acid-blue-62-sodium-salt
https://www.benchchem.com/product/b1260234#physical-and-chemical-properties-of-acid-blue-62-sodium-salt
https://www.benchchem.com/product/b1260234#physical-and-chemical-properties-of-acid-blue-62-sodium-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260234?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

